N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-chlorophenyl)glycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonylamino]-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C14H12BrClN2O3S/c15-10-4-6-13(7-5-10)22(20,21)17-9-14(19)18-12-3-1-2-11(16)8-12/h1-8,17H,9H2,(H,18,19)
• InChI Key: WCSHJZXVSALVTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CNS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C14H12BrClN2O3S
• Molecular Weight: 403.7 g/mol

Description

N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-chlorophenyl)glycinamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-chlorophenyl)glycinamide 11-7082 inhibits the NF-κB pathway by targeting the IκB kinase (IKK) complex, which is responsible for the phosphorylation and degradation of IκBα, a protein that inhibits NF-κB. By inhibiting the IKK complex, this compound 11-7082 prevents the activation of NF-κB and downstream signaling pathways.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have a range of biochemical and physiological effects in various models. In cancer cells, this compound 11-7082 has been shown to induce cell death and inhibit cell proliferation. In models of inflammation, this compound 11-7082 has been shown to reduce the production of pro-inflammatory cytokines and chemokines. Additionally, this compound 11-7082 has been shown to reduce oxidative stress and inflammation in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-chlorophenyl)glycinamide 11-7082 in lab experiments is its specificity for the IKK complex and NF-κB pathway. This allows for targeted inhibition of these pathways without affecting other cellular processes. However, this compound 11-7082 has been shown to have limited stability in aqueous solutions, which can affect its efficacy in some experiments.

Future Directions

There are several future directions for the study of N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-chlorophenyl)glycinamide 11-7082. One area of research is the development of more stable analogs of this compound 11-7082 that can be used in aqueous solutions. Additionally, the potential applications of this compound 11-7082 in other fields, such as infectious diseases and autoimmune disorders, could be explored. Finally, the mechanisms underlying the neuroprotective effects of this compound 11-7082 in neurodegenerative diseases could be further elucidated.

Scientific Research Applications

N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-chlorophenyl)glycinamide 11-7082 has been studied for its potential applications in various fields, including cancer research, inflammation, and neurodegenerative diseases. In cancer research, this compound 11-7082 has been shown to inhibit the NF-κB pathway, which is involved in cancer cell survival and proliferation. Inflammation is also regulated by the NF-κB pathway, and this compound 11-7082 has been shown to have anti-inflammatory effects in various models. Additionally, this compound 11-7082 has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.